Cas no 162688-31-5 (N-methyl-N-(1-oxobutyl)Glycine)

• Product Name: N-methyl-N-(1-oxobutyl)Glycine
• CAS No: 162688-31-5
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 2110196
• PubChem ID: 10012167
• Update Time: 2025-04-21

N-methyl-N-(1-oxobutyl)Glycine Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-(1-oxobutyl)Glycine
• 162688-31-5
• SCHEMBL6228115
• AKOS000158278
• DA-09603

• Inchi： 1S/C7H13NO3/c1-3-4-6(9)8(2)5-7(10)11/h3-5H2,1-2H3,(H,10,11)
• InChI Key： HIIGMOOVALCDBH-UHFFFAOYSA-N
• SMILES： O=C(CCC)N(C)CC(=O)O

Computed Properties

• Exact Mass: 159.08954328Da
• Monoisotopic Mass: 159.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 57.6Ų